Ethyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate
Ethyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate
Cells that are rapidly proliferating or hypoxic emphasize glycolysis over oxidative phosphorylation to meet energy needs. During glycolysis, fructose 6-phosphate (F6P) is phosphorylated by 6-phosphofructo-2-kinases (PFKs) to generate fructose 2,6-bisphosphate. As PFK family members also mediate the reverse reaction as fructose 2,6-bisphosphatases, these enzymes are known as PFKFB family members. Notably, PFKFB3 is overexpressed in a wide variety of cancer cell lines. YZ9 is a potent inhibitor of PFKFB3, with an IC50 value of 183 nM in vitro. It avidly competes with F6P at PFKFB3 (Ki = 94 nM). YZ9 is also cell permeable, inhibiting the growth of HeLa cells with a GI50 value of 2.7 µM.
Brand Name:
Vulcanchem
CAS No.:
6093-71-6
VCID:
VC0156209
InChI:
InChI=1S/C12H10O5/c1-2-16-11(14)9-5-7-3-4-8(13)6-10(7)17-12(9)15/h3-6,13H,2H2,1H3
SMILES:
CCOC(=O)C1=CC2=C(C=C(C=C2)O)OC1=O
Molecular Formula:
C12H10O5
Molecular Weight:
234.2 g/mol
Ethyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate
CAS No.: 6093-71-6
Reference Standards
VCID: VC0156209
Molecular Formula: C12H10O5
Molecular Weight: 234.2 g/mol
CAS No. | 6093-71-6 |
---|---|
Product Name | Ethyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate |
Molecular Formula | C12H10O5 |
Molecular Weight | 234.2 g/mol |
IUPAC Name | ethyl 7-hydroxy-2-oxochromene-3-carboxylate |
Standard InChI | InChI=1S/C12H10O5/c1-2-16-11(14)9-5-7-3-4-8(13)6-10(7)17-12(9)15/h3-6,13H,2H2,1H3 |
Standard InChIKey | IETDBZQIWIJQJG-UHFFFAOYSA-N |
SMILES | CCOC(=O)C1=CC2=C(C=C(C=C2)O)OC1=O |
Canonical SMILES | CCOC(=O)C1=CC2=C(C=C(C=C2)O)OC1=O |
Appearance | Assay:≥98%A crystalline solid |
Description | Cells that are rapidly proliferating or hypoxic emphasize glycolysis over oxidative phosphorylation to meet energy needs. During glycolysis, fructose 6-phosphate (F6P) is phosphorylated by 6-phosphofructo-2-kinases (PFKs) to generate fructose 2,6-bisphosphate. As PFK family members also mediate the reverse reaction as fructose 2,6-bisphosphatases, these enzymes are known as PFKFB family members. Notably, PFKFB3 is overexpressed in a wide variety of cancer cell lines. YZ9 is a potent inhibitor of PFKFB3, with an IC50 value of 183 nM in vitro. It avidly competes with F6P at PFKFB3 (Ki = 94 nM). YZ9 is also cell permeable, inhibiting the growth of HeLa cells with a GI50 value of 2.7 µM. |
Synonyms | 7-Hydroxy-2-oxo-2H-1-benzopyran-3-carboxylic Acid Ethyl Ester;_x000B_3-Carbethoxy-7-hydroxycoumarin; 3-Carboethoxy-7-hydroxycoumarin; 3-Carboxy-7-hydroxycoumarin Ethyl Ester; 7-Hydroxy-2-oxo-2H-1-benzopyran-3-carboxylic Acid Ethyl Ester; 7-Hydroxy-3-(carbo |
PubChem Compound | 5289613 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume